1-Propanol, 3,3'-[1,2-ethanediylbis(thio)]bis-

• CAS No.: 4756-21-2
• Molecular Formula: C8H18O2S2
• Molecular Weight: 210.4 g/mol
• IUPAC Name: 3-[2-(3-hydroxypropylsulfanyl)ethylsulfanyl]propan-1-ol
• InChI: InChI=1S/C8H18O2S2/c9-3-1-5-11-7-8-12-6-2-4-10/h9-10H,1-8H2
• InChI Key: GBZDOXLAUOJYPB-UHFFFAOYSA-N
• SMILES: C(CO)CSCCSCCCO

Description

1-Propanol, 3,3'-[1,2-ethanediylbis(thio)]bis- is a useful research compound. Its molecular formula is C8H18O2S2 and its molecular weight is 210.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 300 ml of absolute methanol, was added 12.2 g of metallic sodium. To the resulting solution which was being stirred in an ice bath, was added dropwise 25 g of dithioglycol. After the dropwise addition, the stirring was continued for additional 30 minutes in the ice bath. Then, 52 g of 3-chloro-1-propanol was further added dropwise. At the conclusion of the dropwise addition, the temperature of the reaction system was raised to a room temperature, and the reaction system was allowed to stand for 10 hours at the room temperature. The thus produced sodium chloride was removed by filtration under reduced pressure, and the resulting filtrate was concentrated. Crystals thus obtained were recrystallized from acetone. Melting Point 52° C., Yield 20 g.